Cas no 1805133-53-2 (Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate)

• Product Name: Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate
• CAS No: 1805133-53-2
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954685
• Update Time: 2025-07-19

Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)9-7(4-11)2-6(5-13)3-8(9)12/h2-3H,4H2,1H3
• InChI Key： SWCRROLZFSYPNF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CBr)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate

Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1805133-53-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1805133-53-2) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its brominated and cyano-substituted benzoate backbone, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The strategic placement of bromine and cyano groups on the aromatic ring imparts unique reactivity, making it a valuable building block for chemists and pharmacologists.

The structural features of Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate enable a wide range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery. Recent advancements in synthetic methodologies have further highlighted the compound's importance, particularly in the synthesis of bioactive molecules targeting various diseases.

In the context of modern pharmaceutical research, Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate has been employed in the development of small-molecule inhibitors and activators. For instance, its brominated moieties facilitate palladium-catalyzed cross-coupling reactions, which are widely used to construct carbon-carbon bonds essential for drug efficacy. Additionally, the cyano group can be further functionalized to introduce other pharmacophoric elements, enhancing the compound's versatility.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzoate core is a common pharmacophore in kinase inhibitors due to its ability to interact with specific amino acid residues in the enzyme's active site. By incorporating bromo and cyano groups, researchers can fine-tune the electronic properties and steric hindrance of the molecule, optimizing its binding affinity and selectivity.

Recent studies have also explored the use of Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate in the development of antiviral agents. The bromine atoms serve as handles for further derivatization, allowing chemists to design molecules that disrupt viral replication mechanisms. For example, derivatives of this compound have shown promise in inhibiting protease enzymes essential for viral polyproteins processing. This underscores the compound's potential in combating emerging infectious diseases.

The cyano group in Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate offers another avenue for functionalization. It can be reduced to an amine or converted into a carboxylic acid, providing access to a diverse array of derivatives with distinct biological activities. This adaptability makes it an indispensable tool in medicinal chemistry libraries.

The synthesis of Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes often involve multi-step sequences that highlight the compound's reactivity at each stage. For instance, starting from commercially available benzoic acid derivatives, one can sequentially introduce bromine atoms at specific positions followed by cyanation and esterification steps. These processes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their downstream applications.

The demand for specialized intermediates like Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate continues to grow as pharmaceutical companies seek innovative solutions for drug development. Its multifunctional nature allows for rapid diversification of molecular structures, accelerating the discovery pipeline. Furthermore, advances in computational chemistry have enabled virtual screening of derivatives based on this core structure, further enhancing its utility.

In conclusion, Methyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1805133-53-2) stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex bioactive molecules. As research progresses, new applications and synthetic strategies will undoubtedly emerge, solidifying its role as a pivotal compound in modern drug discovery.